Cas no 1815614-93-7 ((2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid)

• Product Name: (2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid
• CAS No: 1815614-93-7
• MF: C₇H₉BN₂O₄
• MW: 195.97
• CID: 5148056
• PubChem ID: 123432317
• Update Time: 2026-03-03

(2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4-borono-2-pyridinyl)-, methyl ester
• (2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid
• SY301174
• Methyl N-(4-borono-2-pyridinyl)carbamate
• 2-[(Methoxycarbonyl)amino]pyridine-4-boronic Acid
• {2-[(methoxycarbonyl)amino]pyridin-4-yl}boronic acid
• CS-0527374
• 1815614-93-7
• DB-417698

• Inchi： 1S/C7H9BN2O4/c1-14-7(11)10-6-4-5(8(12)13)2-3-9-6/h2-4,12-13H,1H3,(H,9,10,11)
• InChI Key： HRAHSHBSDCCHEO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=NC=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 196.0655369g/mol
• Monoisotopic Mass: 196.0655369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7Ų

Additional information on (2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid

(2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid: A Comprehensive Overview

The compound (2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid with CAS No. 1815614-93-7 is a significant molecule in the field of organic synthesis and materials science. This compound, often abbreviated as MPBA (Methoxycarbonyl Pyridine Boronic Acid), is a versatile building block used in various chemical reactions, particularly in the construction of complex molecular architectures. Its structure combines the functional groups of a boronic acid and a methoxycarbonylamino-substituted pyridine ring, making it highly reactive and suitable for applications in drug discovery, material synthesis, and catalysis.

Recent advancements in chemical synthesis have highlighted the importance of boronic acids as key intermediates in cross-coupling reactions. The Suzuki-Miyaura coupling, a widely used reaction in organic chemistry, relies on the reactivity of boronic acids with aryl halides in the presence of palladium catalysts. The methoxycarbonyl amino group attached to the pyridine ring in this compound introduces additional functionality, enabling it to participate in a variety of nucleophilic and electrophilic reactions. This dual functionality makes MPBA an invaluable tool for researchers aiming to construct heterocyclic compounds with diverse applications.

One of the most notable applications of (2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. For instance, its use as a precursor in the construction of pyridine-based inhibitors for kinase enzymes has shown promise in preclinical studies. The ability to modulate the electronic properties of the pyridine ring through substitution patterns further enhances its utility in designing molecules with specific biological activities.

From a synthetic perspective, the preparation of MPBA involves multi-step processes that emphasize precision and control over functional group compatibility. The synthesis typically begins with the formation of the methoxycarbonylamino pyridine derivative, followed by boronation to introduce the boronic acid group. Recent studies have explored more efficient and environmentally friendly methods for this transformation, including the use of microwave-assisted synthesis and catalytic protocols that minimize waste and improve yields.

In addition to its role as an intermediate, (2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid has found applications in materials science. Its incorporation into polymer frameworks has been investigated for potential use in electronic devices, where its electronic properties contribute to improved charge transport characteristics. Furthermore, its ability to act as a ligand in metal complexes has opened avenues for its use in catalysis and coordination chemistry.

The versatility of this compound is further underscored by its participation in tandem reactions and cascade processes. Researchers have demonstrated its utility in one-pot syntheses where multiple transformations occur sequentially, leading to highly functionalized products with minimal intervention. Such approaches not only enhance synthetic efficiency but also align with current trends toward sustainable chemical practices.

In conclusion, (2-((Methoxycarbonyl)amino)pyridin-4-yl)boronic acid stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups positions it as a critical intermediate in diverse research areas, from drug discovery to materials development. As ongoing research continues to uncover new applications and optimized synthetic routes, this compound will undoubtedly remain at the forefront of chemical innovation.